Cas no 105736-28-5 (5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-)

5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl- structure
105736-28-5 structure
Product Name:5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-
CAS No:105736-28-5
MF:C18H20N4O2
MW:324.377003669739
CID:1161391
Update Time:2024-07-26

5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarbonitrile,6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-
    • 5-Pyrimidinecarbonitrile, 6-(cyclohexylamino)-1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-
    • Inchi: 1S/C18H20N4O2/c1-21-16(20-13-8-4-2-5-9-13)15(12-19)17(23)22(18(21)24)14-10-6-3-7-11-14/h3,6-7,10-11,13,20H,2,4-5,8-9H2,1H3
    • InChI Key: XEAGXLNXNBIBCP-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C(NC2CCCCC2)=C(C#N)C(=O)N1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 324.1588

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Melting Point: 323-326 °C(Solv: N,N-dimethylformamide (68-12-2))
  • Boiling Point: 505.0±60.0 °C(Predicted)
  • PSA: 76.44
  • pka: 1.42±0.20(Predicted)
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